2-Bromo-5-(bromomethyl)thiazole
Overview
Description
2-Bromo-5-(bromomethyl)thiazole is a useful research compound. Its molecular formula is C4H3Br2NS and its molecular weight is 256.95 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Functionalization
- 2-Alkylidene-5-methylidene-1,3-thiazolidin-2-ylidenes react with N-bromosuccinimide to form 2-alkylidene-5-(bromomethyl)-2,3-dihydro-1,3-thiazoles. This reaction is used for the selective synthesis of 5-methyl-functionalized derivatives (Litvinchuk et al., 2018).
Fluorescent Compounds Synthesis
- A family of linear asymmetrical D-π-A and symmetrical D-π-D types of thiazole-based aromatic heterocyclic fluorescent compounds has been designed and prepared. These compounds demonstrate adjustable electronic properties and potential applications in photophysical and electrochemical fields (Tao et al., 2013).
Generation and Trapping
- 4-(Bromomethyl)-5-(dibromomethyl)thiazole can be prepared and used for trapping with dienophiles, leading to the formation of 6-substituted-4,5-dihydrobenzothiazoles and other derivatives. This has implications in regioselective cycloadditions and structural analysis (Al Hariri et al., 1997).
Ultrasonic and Thermally Mediated Synthesis
- Novel 2-amino-1,3-thiazole-5-carboxylates have been synthesized using ultrasonic and thermally mediated nucleophilic displacement. This method offers a high-yield, efficient approach for preparing these compounds (Baker & Williams, 2003).
Bioactivity Studies
- Cadmium (II) complex derived from azo ligand 2-[2-(5-Bromo Thiazolyl) Azo]-5-Dimethyl Amino Benzoic Acid shows promising antibacterial and antifungal activities. This study highlights the potential of such complexes in biomedical applications (Jaber et al., 2021).
Stable Isotope Labeling
- 5-(Hydroxymethyl)thiazole, a versatile building block for biologically active compounds, has been synthesized in a stable isotope labeled form. This method is essential for creating labeled compounds for further biological studies (Lin et al., 2009).
Mechanism of Action
Target of Action
Thiazole derivatives are known to interact with various biological targets due to their aromaticity and reactive positions .
Mode of Action
Thiazole compounds can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems . The bromomethyl group might also play a role in its interaction with its targets.
Biochemical Pathways
Thiazole compounds are known to behave unpredictably when entering physiological systems, potentially activating or stopping biochemical pathways .
Pharmacokinetics
It is known to have high gastrointestinal absorption and is bbb permeant . . These properties could impact its bioavailability.
Result of Action
As a thiazole derivative, it may have various effects depending on its specific targets and mode of action .
Action Environment
Environmental factors that could influence the action, efficacy, and stability of 2-Bromo-5-(bromomethyl)thiazole include temperature and storage conditions. It is recommended to be stored in an inert atmosphere and in a freezer under -20°C .
Safety and Hazards
2-Bromo-5-(bromomethyl)thiazole is classified as dangerous. It can cause harm if swallowed, in contact with skin, or if inhaled . It can also cause severe skin burns and eye damage . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
2-Bromo-5-(bromomethyl)thiazole has been used in the synthesis of various drugs and biologically active agents . It has also been used as a starting reagent in the synthesis of 2-cyanothiazole via copper-catalyzed cyanation . Therefore, it has potential applications in the development of new pharmaceuticals and other biologically active compounds.
Biochemical Analysis
Biochemical Properties
2-Bromo-5-(bromomethyl)thiazole is part of the thiazole family, a group of compounds known for their diverse biological activities . Thiazoles can interact with various enzymes, proteins, and other biomolecules, often altering their function or activity . The exact nature of these interactions depends on the specific thiazole compound and the biomolecules it interacts with.
Cellular Effects
Thiazole derivatives have been shown to influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Thiazole compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the compound should be stored in an inert atmosphere, under -20°C to maintain its stability .
Metabolic Pathways
Thiazole compounds can be involved in various metabolic pathways, interacting with enzymes or cofactors and potentially affecting metabolic flux or metabolite levels
Properties
IUPAC Name |
2-bromo-5-(bromomethyl)-1,3-thiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3Br2NS/c5-1-3-2-7-4(6)8-3/h2H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYHRYECWWYONCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)Br)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3Br2NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20431236 | |
Record name | 2-bromo-5-(bromomethyl)thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20431236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
131748-91-9 | |
Record name | 2-bromo-5-(bromomethyl)thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20431236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-5-(bromomethyl)-1,3-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.